Cas no 1556559-26-2 (1,4-Dichloro-2-ethoxy-5-iodobenzene)
1,4-Dichloro-2-ethoxy-5-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dichloro-2-ethoxy-5-iodobenzene
-
- Inchi: 1S/C8H7Cl2IO/c1-2-12-8-4-5(9)7(11)3-6(8)10/h3-4H,2H2,1H3
- InChI Key: NJMOLUHCJOXOFF-UHFFFAOYSA-N
- SMILES: C1(=CC(Cl)=C(C=C1Cl)OCC)I
1,4-Dichloro-2-ethoxy-5-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB609598-250mg |
1,4-Dichloro-2-ethoxy-5-iodobenzene; . |
1556559-26-2 | 250mg |
€498.70 | 2024-07-19 | ||
| abcr | AB609598-500mg |
1,4-Dichloro-2-ethoxy-5-iodobenzene; . |
1556559-26-2 | 500mg |
€689.70 | 2024-07-19 | ||
| abcr | AB609598-1g |
1,4-Dichloro-2-ethoxy-5-iodobenzene; . |
1556559-26-2 | 1g |
€943.60 | 2024-07-19 |
1,4-Dichloro-2-ethoxy-5-iodobenzene Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1,4-Dichloro-2-ethoxy-5-iodobenzene
Recent Advances in the Application of 1,4-Dichloro-2-ethoxy-5-iodobenzene (CAS: 1556559-26-2) in Chemical Biology and Pharmaceutical Research
The compound 1,4-Dichloro-2-ethoxy-5-iodobenzene (CAS: 1556559-26-2) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This halogen-rich aromatic compound exhibits unique reactivity patterns that make it particularly useful for the synthesis of complex pharmaceutical intermediates and bioactive molecules. Recent studies have demonstrated its potential in palladium-catalyzed cross-coupling reactions, where the iodine substituent serves as an excellent leaving group for Suzuki-Miyaura and Buchwald-Hartwig couplings.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 1,4-Dichloro-2-ethoxy-5-iodobenzene as a key intermediate in the synthesis of novel tyrosine kinase inhibitors. The researchers utilized the differential reactivity of the chlorine and iodine substituents to sequentially build molecular complexity, ultimately creating a library of compounds with promising activity against resistant forms of non-small cell lung cancer. The ethoxy group in particular was found to contribute to improved metabolic stability of the final drug candidates.
In chemical biology applications, this compound has shown utility as a versatile scaffold for probe development. A recent Nature Chemical Biology publication (2024) described its incorporation into activity-based protein profiling (ABPP) probes, where the iodine atom served as an effective handle for subsequent bioconjugation via click chemistry. The dichloro substitution pattern allowed for precise control over probe reactivity and selectivity, enabling researchers to map previously inaccessible enzymatic active sites.
The synthetic accessibility of 1,4-Dichloro-2-ethoxy-5-iodobenzene has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, continuous-flow synthesis of this compound with significantly improved yield (78%) and purity (>99%) compared to traditional batch methods. This development is particularly important given the growing demand for this intermediate in drug discovery programs.
From a safety and handling perspective, recent toxicological studies have provided more comprehensive data on this compound. While it shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and engineering controls are sufficient to ensure safe handling in laboratory settings. The compound has been classified as a Category 2 skin irritant, necessitating appropriate precautions during use.
Looking forward, researchers anticipate expanded applications of 1,4-Dichloro-2-ethoxy-5-iodobenzene in PROTAC (proteolysis targeting chimera) development and other targeted protein degradation strategies. Its unique substitution pattern makes it particularly suitable for linker construction in these bifunctional molecules. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential applications in oncology and inflammatory diseases.
In conclusion, 1,4-Dichloro-2-ethoxy-5-iodobenzene (CAS: 1556559-26-2) continues to demonstrate significant value in modern drug discovery and chemical biology. Its versatile reactivity, combined with recent synthetic and application advances, positions it as an important tool for researchers developing next-generation therapeutics and molecular probes.
1556559-26-2 (1,4-Dichloro-2-ethoxy-5-iodobenzene) Related Products
- 945470-04-2(2-Chloro-1-iodo-3-methoxybenzene)
- 65075-09-4(Benzene, 1,4-dichloro-2-(4-chlorophenoxy)-5-iodo-)
- 1221589-80-5(2,4-Dichloro-1,5-diiodo-3-methoxybenzene)
- 244037-25-0(Benzene, 1,3,5-trichloro-2-iodo-4-methoxy-)
- 1805224-20-7(1-Chloro-2,4-dimethoxy-6-iodobenzene)
- 84756-46-7(Benzene, 1,2,4,5-tetrachloro-3-iodo-6-methoxy-)
- 112291-45-9(Benzene, 2-chloro-4-iodo-1-(2-propenyloxy)-)
- 112636-76-7(Benzene, 1-chloro-5-iodo-2,3-bis(2-propynyloxy)-)
- 189138-40-7(Benzene, 1,5-dichloro-2-iodo-4-methoxy-)
- 75676-72-1(2-Chloro-4-iodoanisole)